N-Isopropyl-2-(4-nitrophenoxy)acetamide

• IUPAC Name: 2-(4-nitrophenoxy)-N-propan-2-ylacetamide
• InChI: InChI=1S/C11H14N2O4/c1-8(2)12-11(14)7-17-10-5-3-9(4-6-10)13(15)16/h3-6,8H,7H2,1-2H3,(H,12,14)
• InChI Key: AKZFRDUHMMCRMY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)COC1=CC=C(C=C1)[N+](=O)[O-]
• Molecular Formula: C11H14N2O4
• Molecular Weight: 238.24 g/mol

Description

N-Isopropyl-2-(4-nitrophenoxy)acetamide, also known as INNA-051, is a novel compound that has gained attention in the scientific community due to its potential use as an antiviral agent. INNA-051 is a small molecule inhibitor that has been shown to have activity against a wide range of viruses, including influenza, Zika, and SARS-CoV-2.

Scientific Research Applications

• Anticancer, Anti-Inflammatory, and Analgesic Activities : A study focused on the development of new chemical entities as potential anticancer, anti-inflammatory, and analgesic agents. This research utilized the Leuckart synthetic pathway to create novel series of 2-(substituted phenoxy)-N-(1-phenylethyl)acetamide derivatives. Among these compounds, N-(1-(4-chlorophenyl)ethyl)-2-(4-nitrophenoxy)acetamide demonstrated significant anticancer, anti-inflammatory, and analgesic activities, suggesting its potential as a therapeutic agent (Rani, Pal, Hegde, & Hashim, 2014).

• Synthesis of AB-Type Monomers for Polybenzimidazoles : Research on the synthesis of new AB-type monomers for polybenzimidazoles from N-(4,5-dichloro-2-nitrophenyl)acetamide revealed the formation of certain acids used for the synthesis of these monomers. This contributes to the development of materials in the field of polymer science (Begunov & Valyaeva, 2015).

• Photocatalytic Degradation Studies : A study involving the photocatalytic degradation of acetaminophen using TiO2 nanoparticles under UV and sunlight irradiation provided insights into environmental applications. This research could be relevant in understanding the environmental impact and degradation pathways of pharmaceuticals (Jallouli, Elghniji, Trabelsi, & Ksibi, 2017).

• Potential Biomarker of Anesthetic-Induced Neurotoxicity : Research on [18F]-FEPPA as a tracer for detecting neuronal damage/inflammation indicated its application in medical imaging, particularly in identifying anesthetic-induced brain damage in different brain regions (Zhang et al., 2012).

• Design and Synthesis of CRMP 1 Inhibitors for Lung Cancer : A study focused on the design and synthesis of 1,3,4-Oxadiazole derivatives as Collapsin response mediator protein 1 (CRMP 1) inhibitors, showing potential in treating small lung cancer. This research underlines the importance of such compounds in cancer therapy (Panchal, Rajput, & Patel, 2020).

• Synthesis and Characterization of New Metallophthalocyanines : The synthesis and characterization of new metallophthalocyanines with four phenoxyacetamide units were explored, indicating applications in materials science and possibly in electronics or photonics (Ağırtaş & İzgi, 2009).

• Drug Release Studies : Studies on the immobilization and release behavior of 4-acetamidophenol onto modified polypropylene nonwoven fabric explored the development of thermosensitive materials for drug release, highlighting the pharmaceutical applications of these compounds (Gupta, Kumari, & Ikram, 2013).